Cas no 1804715-54-5 (6-Amino-4-(difluoromethyl)-2-methylpyridine-3-acetic acid)

6-Amino-4-(difluoromethyl)-2-methylpyridine-3-acetic acid is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure features a difluoromethyl group, which enhances metabolic stability and bioavailability, making it valuable for drug development. The presence of both amino and acetic acid functional groups allows for versatile reactivity, facilitating further derivatization or conjugation. This compound is particularly useful in the design of enzyme inhibitors or bioactive molecules due to its ability to modulate electronic and steric properties. High purity and well-defined chemical characteristics ensure reproducibility in research and industrial applications. Its stability under standard conditions further supports its utility in synthetic chemistry.

6-Amino-4-(difluoromethyl)-2-methylpyridine-3-acetic acid structure

1804715-54-5 structure

Product Name:6-Amino-4-(difluoromethyl)-2-methylpyridine-3-acetic acid

CAS No:1804715-54-5

MF:C₉H₁₀F₂N₂O₂

MW:216.184709072113

CID:4810530

Update Time:2025-10-28

6-Amino-4-(difluoromethyl)-2-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 6-Amino-4-(difluoromethyl)-2-methylpyridine-3-acetic acid
- Inchi： 1S/C9H10F2N2O2/c1-4-5(3-8(14)15)6(9(10)11)2-7(12)13-4/h2,9H,3H2,1H3,(H2,12,13)(H,14,15)
- InChI Key： QGLRGROPZZESCO-UHFFFAOYSA-N
- SMILES： FC(C1C=C(N)N=C(C)C=1CC(=O)O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 238
XLogP3: 1
Topological Polar Surface Area: 76.2

6-Amino-4-(difluoromethyl)-2-methylpyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029065315-1g	6-Amino-4-(difluoromethyl)-2-methylpyridine-3-acetic acid	1804715-54-5	97%	1g	$1,534.70	2022-04-01

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Additional information on 6-Amino-4-(difluoromethyl)-2-methylpyridine-3-acetic acid

6-Amino-4-(difluoromethyl)-2-methylpyridine-3-acetic Acid: A Comprehensive Overview

6-Amino-4-(difluoromethyl)-2-methylpyridine-3-acetic acid, with the CAS number 1804715-54-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have shed light on its properties, making it a subject of extensive research.

The chemical structure of 6-Amino-4-(difluoromethyl)-2-methylpyridine-3-acetic acid comprises a pyridine ring with substituents at positions 2, 4, and 6. The presence of an amino group at position 6, a difluoromethyl group at position 4, and a methyl group at position 2 introduces unique electronic and steric effects. These features not only influence the compound's reactivity but also its biological activity. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutics targeting various diseases.

One of the most notable aspects of this compound is its synthesis. Researchers have employed various strategies to synthesize 6-Amino-4-(difluoromethyl)-2-methylpyridine-3-acetic acid, including multi-component reactions and catalytic processes. These methods have been optimized to enhance yield and purity, ensuring scalability for potential industrial applications. The use of green chemistry principles in these syntheses aligns with current trends toward sustainable chemical practices.

In terms of pharmacological properties, 6-Amino-4-(difluoromethyl)-2-methylpyridine-3-acetic acid has demonstrated promising activity in preclinical models. Studies have shown that it exhibits selective inhibition against certain enzymes, making it a candidate for anti-inflammatory and anticancer therapies. Furthermore, its ability to modulate cellular signaling pathways has been explored in depth, providing insights into its mechanism of action.

The application of computational chemistry tools has significantly advanced our understanding of this compound. Molecular docking studies have revealed potential binding modes with target proteins, while quantum mechanical calculations have provided insights into its electronic structure. These findings underscore the importance of integrating experimental and computational approaches in drug discovery.

In conclusion, 6-Amino-4-(difluoromethyl)-2-methylpyridine-3-acetic acid represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a promising candidate for future drug development efforts.